Cas no 338412-34-3 (2-(4-Chlorophenyl)-1-[(4-methoxyphenyl)methanesulfonyl]propan-2-ol)

• Product Name: 2-(4-Chlorophenyl)-1-[(4-methoxyphenyl)methanesulfonyl]propan-2-ol
• CAS No: 338412-34-3
• MF: C₁₇H₁₉ClO₄S
• MW: 354.848363161087
• CID: 5690444
• PubChem ID: 3704416
• Update Time: 2023-10-13

2-(4-Chlorophenyl)-1-[(4-methoxyphenyl)methanesulfonyl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• CHEMBL1479235
• SMR000549680
• 338412-34-3
• 2-(4-chlorophenyl)-1-[(4-methoxybenzyl)sulfonyl]-2-propanol
• DTXSID801138183
• MLS001166444
• HMS573O22
• HMS2866A06
• 3K-361S
• 2-(4-chlorophenyl)-1-[(4-methoxyphenyl)methanesulfonyl]propan-2-ol
• Oprea1_353907
• AKOS005088261
• 4-Chloro-alpha-[[[(4-methoxyphenyl)methyl]sulfonyl]methyl]-alpha-methylbenzenemethanol
• Bionet1_001980
• 2-(4-chlorophenyl)-1-[(4-methoxyphenyl)methylsulfonyl]propan-2-ol
• Benzenemethanol, 4-chloro-α-[[[(4-methoxyphenyl)methyl]sulfonyl]methyl]-α-methyl-
• 2-(4-Chlorophenyl)-1-[(4-methoxyphenyl)methanesulfonyl]propan-2-ol

• Inchi： 1S/C17H19ClO4S/c1-17(19,14-5-7-15(18)8-6-14)12-23(20,21)11-13-3-9-16(22-2)10-4-13/h3-10,19H,11-12H2,1-2H3
• InChI Key： MQOSYSKVAGRKLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(CS(CC1C=CC(=CC=1)OC)(=O)=O)O

Computed Properties

• Exact Mass: 354.0692580g/mol
• Monoisotopic Mass: 354.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 579.2±50.0 °C(Predicted)
• pka: 12.72±0.29(Predicted)